Cas no 501368-69-0 (2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester)

501368-69-0 structure
Product name:2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
- 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester
- 501368-69-0
- 2-Methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester, 95%
- SCHEMBL1930028
- WIYTZWPDCJNFRB-UHFFFAOYSA-N
- Dimethyl 2-methyltriazole-4,5-dicarboxylate
- AKOS040824852
- dimethyl 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylate
-
- Inchi: InChI=1S/C7H9N3O4/c1-10-8-4(6(11)13-2)5(9-10)7(12)14-3/h1-3H3
- InChI Key: WIYTZWPDCJNFRB-UHFFFAOYSA-N
- SMILES: CN1N=C(C(=N1)C(=O)OC)C(=O)OC
Computed Properties
- Exact Mass: 199.05937
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 83.3Ų
Experimental Properties
- PSA: 83.31
2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Related Literature
-
Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
-
Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
-
Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
-
Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
-
Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
501368-69-0 (2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester) Related Products
- 2172501-81-2(9-tert-butyl-5-oxa-8-azaspiro3.5nonane)
- 2171756-52-6(2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid)
- 1024207-13-3((3-(Phenylmethoxy)(2-pyridyl))(2-thienylsulfonyl)amine)
- 1396805-40-5(N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide)
- 364631-74-3(Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate)
- 1703049-89-1(3,5-diethyl-1-phenyl-1H-pyrazol-4-amine)
- 2148336-96-1(1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol)
- 1804388-25-7(3-Fluoro-4-hydroxypyridine-5-acetic acid)
- 38434-78-5(cyano(ethyl)amine)
- 380465-68-9(N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:501368-69-0)2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester

Purity:99%
Quantity:1g
Price ($):283.0